N-(5-Amino-2-methylphenyl)-2-(4-methylphenoxy)-acetamide
Overview
Description
N-(5-Amino-2-methylphenyl)-2-(4-methylphenoxy)-acetamide, also known as N-methyl-2-methylphenoxyacetamide (M2MPAA), is a synthetic compound that has been used in a variety of scientific research applications. M2MPAA has been found to have a range of biochemical and physiological effects, and has been used to study the mechanisms of action of various drugs.
Scientific Research Applications
Advanced Oxidation Processes
N-(5-Amino-2-methylphenyl)-2-(4-methylphenoxy)-acetamide is a compound that has attracted research interest in the context of advanced oxidation processes (AOPs). AOPs are used to treat various recalcitrant compounds in aqueous environments, leading to the degradation into less harmful by-products. The study of acetaminophen (a related compound) degradation by AOPs has revealed insights into the kinetics, mechanisms, and by-products of such processes. This research is crucial for enhancing the efficiency of AOP systems in breaking down complex organic compounds in water treatment applications (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Carcinogenicity Evaluation
Research into the structural analogs of carcinogenic compounds provides insights into the potential carcinogenicity of this compound. Studies have synthesized and evaluated thiophene analogs of known carcinogens to understand their carcinogenic potential. Such research helps in assessing the safety profile of new compounds and their structural analogs, contributing to the development of safer pharmaceutical and chemical products (Ashby, Styles, Anderson, & Paton, 1978).
Antidepressant Mechanisms
Exploration of various compounds for their potential antidepressant effects includes research into the mechanisms of action of NMDA receptor antagonists like ketamine. This research area is significant for understanding how compounds similar to this compound might interact with neurotransmitter systems, potentially offering new avenues for the treatment of depression and other mental health disorders (Yang, Zhou, Li, Yang, Szewczyk, Pałucha-Poniewiera, Poleszak, Pilc, & Nowak, 2012).
Molecular Pathogenesis and Treatment Options
Research into the molecular pathogenesis of liver injuries caused by compounds like acetaminophen provides insights into the potential risks and therapeutic mechanisms relevant to this compound. Understanding these mechanisms is crucial for developing treatment options and preventive strategies for liver injuries associated with chemical exposures (Cai, Cai, Wang, Yang, Guan, Deng, & Chen, 2022).
properties
IUPAC Name |
N-(5-amino-2-methylphenyl)-2-(4-methylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-11-3-7-14(8-4-11)20-10-16(19)18-15-9-13(17)6-5-12(15)2/h3-9H,10,17H2,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHIGIUVZRDZZEH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)N)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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